Cas no 2002-35-9 (2'-Deoxy-N-methyladenosine)
2'-Deoxy-N-methyladenosine is a modified nucleoside derivative in which the ribose sugar lacks a hydroxyl group at the 2' position and the adenine base is methylated at the exocyclic amino group. This structural modification enhances its stability against enzymatic degradation compared to unmodified nucleosides, making it valuable for biochemical and pharmacological research. The methylation at the N6 position of adenine can influence base-pairing interactions, offering potential applications in nucleic acid studies and antisense oligonucleotide design. Its unique properties also make it a useful intermediate in the synthesis of nucleotide analogs for probing enzyme mechanisms or developing therapeutic agents. Suitable for controlled experimental use in molecular biology and medicinal chemistry.
2'-Deoxy-N-methyladenosine structure
Product Name:2'-Deoxy-N-methyladenosine
CAS No:2002-35-9
MF:C11H15N5O3
MW:265.2685
MDL:MFCD00055999
CID:254939
PubChem ID:24896727
Update Time:2025-06-07
2'-Deoxy-N-methyladenosine Chemical and Physical Properties
Names and Identifiers
-
- Adenosine,2'-deoxy-N-methyl-
- N6-Methyl-2'-deoxyadenosine
- (2R,3S,5R)-2-(hydroxymethyl)-5-[6-(methylamino)purin-9-yl]oxolan-3-ol
- N6-METHYLDEOXYADENOSINE
- 2'-deoxy-N6-methyladenosine
- 2'-Deoxy-N6-methylado
- Adenosine,2'-deoxy-N-methyl
- N6-Me-dAdo
- N6-methyl-2'-deoxy-adenosine
- N-6-methyl-2'-deoxyribofuranosil adenine
- N6-Methyl-2'-desoxy-adenosin
- Adenosine, 2'-deoxy-N-methyl-
- N(6)-Me-Dado
- (2R,3S,5R)-2-(Hydroxymethyl)-5-(6-(methylamino)-9H-purin-9-yl)tetrahydrofuran-3-ol
- N(6)-Methyl-2'-deoxyadenosine
- 48QZW2IR9H
- 2'-Deoxy-N(6)-methyladenosine
- C03795
- N-Methyl-2'-deoxyadenosine
- PDSP1_001011
- MFCD00055999
- NCGC00163306-01
- BDBM82036
- CHEBI:7417
- CHEMBL1875918
- UNII-48QZW2IR9H
- HG1034
- SCHEMBL548569
- 6-(METHYLAMINO)PURINE DEOXYRIBOSIDE
- AKOS024260286
- DYSDOYRQWBDGQQ-XLPZGREQSA-N
- 2'-Deoxy-N-methyladenosine
- (2R,3S,5R)-2-(hydroxymethyl)-5-[6-(methylamino)purin-9-yl]tetrahydrofuran-3-ol
- PDSP2_000995
- DA-55956
- DTXSID60173840
- NSC 66392
- AC-8212
- (2R,3S,5R)-2-(hydroxymethyl)-5-[6-(methylamino)-9H-purin-9-yl]oxolan-3-ol
- CS-W012441
- 2002-35-9
- AS-59789
- NSC-66392
- Q27107487
- 2'-Deoxy-N-methyl-adenosine; 2'-Deoxy-N6-methyladenosine; 6-(Methylamino)purine deoxyriboside; N6-Methyl-2'-deoxyadenosine; N6-Methyldeoxyadenosine
-
- MDL： MFCD00055999
- Inchi： 1S/C11H15N5O3/c1-12-10-9-11(14-4-13-10)16(5-15-9)8-2-6(18)7(3-17)19-8/h4-8,17-18H,2-3H2,1H3,(H,12,13,14)/t6-,7+,8+/m0/s1
- InChI Key： DYSDOYRQWBDGQQ-XLPZGREQSA-N
- SMILES： O1[C@]([H])(C([H])([H])O[H])[C@]([H])(C([H])([H])[C@]1([H])N1C([H])=NC2=C(N([H])C([H])([H])[H])N=C([H])N=C12)O[H]
Computed Properties
- Exact Mass: 265.11700
- Monoisotopic Mass: 265.11748936g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 19
- Rotatable Bond Count: 3
- Complexity: 321
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 3
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.2
- Topological Polar Surface Area: 105
Experimental Properties
- Color/Form: White to Yellow Solid
- Density: 1.0900
- Melting Point: No data available
- Boiling Point: 603.6°C at 760 mmHg
- Flash Point: 28℃
- Refractive Index: 1.78
- Solubility: Miscible in water
- Water Partition Coefficient: Soluble in water
- PSA: 105.32000
- LogP: -0.41830
- Sensitiveness: Sensitive to heat
2'-Deoxy-N-methyladenosine Security Information
- Signal Word：Warning
- Hazard Statement： H302
- Warning Statement： P280;P305+P351+P338
- WGK Germany：3
- Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Storage Condition：-20 °C
2'-Deoxy-N-methyladenosine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A159003040-1g |
(2R,3S,5R)-2-(Hydroxymethyl)-5-(6-(methylamino)-9H-purin-9-yl)tetrahydrofuran-3-ol |
2002-35-9 | 95% | 1g |
$616.72 | 2023-09-02 | |
| Alichem | A159003040-5g |
(2R,3S,5R)-2-(Hydroxymethyl)-5-(6-(methylamino)-9H-purin-9-yl)tetrahydrofuran-3-ol |
2002-35-9 | 95% | 5g |
$2031.54 | 2023-09-02 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | N814333-50mg |
N6-Methyl-2'-deoxyadenosine |
2002-35-9 | 99% | 50mg |
￥398.00 | 2022-09-01 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | N814333-250mg |
N6-Methyl-2'-deoxyadenosine |
2002-35-9 | 99% | 250mg |
￥1,199.00 | 2022-09-01 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | N814333-1g |
N6-Methyl-2'-deoxyadenosine |
2002-35-9 | 99% | 1g |
￥3,800.00 | 2022-09-01 | |
| abcr | AB349441-1 g |
N6-Methyl-2'-deoxyadenosine, 99%; . |
2002-35-9 | 99% | 1g |
€424.00 | 2023-06-20 | |
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R021271-1g |
2'-Deoxy-N-methyladenosine |
2002-35-9 | 99% | 1g |
￥1091 | 2024-05-25 | |
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R021271-250mg |
2'-Deoxy-N-methyladenosine |
2002-35-9 | 99% | 250mg |
￥433 | 2024-05-25 | |
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R021271-50mg |
2'-Deoxy-N-methyladenosine |
2002-35-9 | 99% | 50mg |
￥192 | 2024-05-25 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | N88840-50mg |
(2R,3S,5R)-2-(Hydroxymethyl)-5-(6-(methylamino)-9H-purin-9-yl)tetrahydrofuran-3-ol |
2002-35-9 | 50mg |
¥379.0 | 2021-09-08 |
2'-Deoxy-N-methyladenosine Suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:2002-35-9)2'-Deoxy-N-methyladenosine
Order Number:A879876
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 10:02
Price ($):365.0
Email:sales@amadischem.com
NewCan Biotech Limited
Gold Member
Audited Supplier
(CAS:2002-35-9)N-6-Methyl-2-deoxyadenosine
Order Number:NC11010
Stock Status:
Quantity:10g
Purity:97%
Pricing Information Last Updated:Friday, 18 July 2025 16:10
Price ($):Price inquiry
Email:sales@newcanbio.com
2'-Deoxy-N-methyladenosine Related Literature
-
Wei Huang,Jun Xiong,Ying Yang,Song-Mei Liu,Bi-Feng Yuan,Yu-Qi Feng RSC Adv. 2015 5 64046
-
Wei Huang,Jun Xiong,Ying Yang,Song-Mei Liu,Bi-Feng Yuan,Yu-Qi Feng RSC Adv. 2015 5 64046
-
Feng Tang,Shan Liu,Qiao-Ying Li,Jun Yuan,Lin Li,Yinsheng Wang,Bi-Feng Yuan,Yu-Qi Feng Chem. Sci. 2019 10 4272
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